5-bromo-N,N-dimethylpyrazin-2-amine
Overview
Description
5-Bromo-N,N-dimethylpyrazin-2-amine is a chemical compound with the molecular formula C6H8BrN3 . It is used in various scientific studies due to its versatility, which allows for applications in drug synthesis, catalysis, and material science.
Molecular Structure Analysis
The molecular weight of 5-Bromo-N,N-dimethylpyrazin-2-amine is 202.05 . Its InChI code is 1S/C6H8BrN3/c1-10(2)6-4-8-5(7)3-9-6/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
5-Bromo-N,N-dimethylpyrazin-2-amine has a molecular weight of 202.05200 . It has a PSA of 29.02000 and a LogP of 1.30510 . It is a solid at room temperature .Scientific Research Applications
Anticancer Agents
5-bromo-N,N-dimethylpyrazin-2-amine has been used in the design and synthesis of novel series of amino analogues of 5-bromobrassinin . These compounds have shown promising results as new and potent anticancer agents . Some analogues have shown better or comparable activity to cisplatin, a common chemotherapy drug .
Antiproliferative Activity
The compound has been used in the synthesis of 5-bromosubstituted derivatives of indole phytoalexins . These compounds have been screened for antiproliferative/cytotoxic activity against human cancer cell lines .
Biological Evaluation
5-bromo-N,N-dimethylpyrazin-2-amine is used in the biological evaluation of novel 5-bromo derivatives of indole phytoalexins . These compounds have been evaluated for their toxicity on 3T3 cells .
Suzuki Cross-Coupling Reactions
The compound has been used in palladium-catalyzed Suzuki cross-coupling reactions to synthesize a series of novel pyridine derivatives . These reactions have been carried out with several arylboronic acids .
Quantum Mechanical Investigations
Novel pyridine derivatives synthesized using 5-bromo-N,N-dimethylpyrazin-2-amine have been studied using Density Functional Theory (DFT) methods . These studies have provided insights into the possible reaction pathways and potential candidates as chiral dopants for liquid crystals .
Biological Activities
The pyridine derivatives synthesized using 5-bromo-N,N-dimethylpyrazin-2-amine have been investigated for their anti-thrombolytic, biofilm inhibition, and haemolytic activities . In particular, one of the compounds exhibited a significant percentage lysis value against clot formation in human blood .
Safety and Hazards
properties
IUPAC Name |
5-bromo-N,N-dimethylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3/c1-10(2)6-4-8-5(7)3-9-6/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWXYKLVSUHVGKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CN=C(C=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00670287 |
Source
|
| Record name | 5-Bromo-N,N-dimethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00670287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N,N-dimethylpyrazin-2-amine | |
CAS RN |
446286-94-8 |
Source
|
| Record name | 5-Bromo-N,N-dimethyl-2-pyrazinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=446286-94-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-N,N-dimethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00670287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-chloro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid](/img/structure/B1439285.png)
